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Compound of Interest

Compound Name: 14:0 PE-DTPA (Gd)

Cat. No.: B15548932 Get Quote

This document provides immediate safety, handling, and disposal protocols for 1,2-dimyristoyl-

sn-glycero-3-phosphoethanolamine-N-diethylenetriaminepentaacetic acid (gadolinium salt),

hereafter referred to as 14:0 PE-DTPA (Gd). Adherence to these guidelines is crucial for

ensuring laboratory safety and proper environmental stewardship.

Personal Protective Equipment (PPE)
When handling 14:0 PE-DTPA (Gd), it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).[1]

Protects eyes from potential

splashes or aerosolized

powder.

Skin Protection

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique (without touching

the glove's outer surface) to

avoid skin contact. Wash and

dry hands after handling.

Choose body protection in

relation to its type, to the

concentration and amount of

dangerous substances, and to

the specific work-place.[1]

Prevents direct skin contact

with the chemical.

Respiratory Protection

Respiratory protection is not

required under normal

handling conditions.[1] If

nuisance levels of dust are

present, a type N95 (US) or

type P1 (EN 143) dust mask

may be used.[1]

Minimizes inhalation of the

powder, particularly if it

becomes airborne.

Operational Handling and Storage
Proper handling and storage are essential to maintain the integrity of 14:0 PE-DTPA (Gd) and

to prevent accidental exposure or contamination.
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Procedure Guideline

Handling
Avoid dust formation. Avoid breathing vapors,

mist, or gas.[1]

Storage
Store at -20°C.[2] Keep container tightly closed

in a dry and well-ventilated place.

Disposal Plan
The disposal of 14:0 PE-DTPA (Gd) and associated waste must be managed as hazardous

waste. Consult with your institution's Environmental Health and Safety (EHS) department for

specific local and state regulations.

Step-by-Step Disposal Procedure:

Segregation: Do not mix 14:0 PE-DTPA (Gd) waste with other laboratory waste streams. It

should be kept separate from general laboratory trash.

Containerization: Place all solid waste (e.g., contaminated gloves, wipes, and the chemical

itself) into a dedicated, sealable, and clearly labeled hazardous waste container. The label

should read: "Hazardous Waste: Gadolinium Compound (14:0 PE-DTPA (Gd))".

Storage of Waste: Store the sealed waste container in a designated and secure hazardous

waste accumulation area. This area should be cool, dry, and well-ventilated.

EHS Coordination: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste. Follow all institutional procedures for waste manifest and

pickup scheduling.

Chemical and Physical Properties
A summary of the known properties of 14:0 PE-DTPA (Gd) is provided below.
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Property Value

Synonyms

1,2-dimyristoyl-sn-glycero-3-

phosphoethanolamine-N-

diethylenetriaminepentaacetic acid (gadolinium

salt), DMPE-DTPA (Gd)

Molecular Formula C47H90GdN6O17P

Appearance Powder[3]

Storage Temperature -20°C[2]

Visual Workflow for Handling and Disposal
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 14:0 PE-DTPA (Gd).
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Workflow for Safe Handling and Disposal of 14:0 PE-DTPA (Gd)

Handling Protocol

Disposal Protocol

Don Personal Protective Equipment (PPE)
- Safety Glasses

- Lab Coat
- Gloves

Handle 14:0 PE-DTPA (Gd) in a well-ventilated area.
Avoid creating dust.

Store at -20°C in a tightly sealed container.
Segregate Waste:

- Contaminated PPE
- Unused Compound

After Use

Place in a labeled hazardous waste container.

Store waste in a designated secure area.

Contact Environmental Health & Safety (EHS) for pickup.

Click to download full resolution via product page

Caption: Standard operating procedure for handling and disposal of 14:0 PE-DTPA (Gd).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DTPA (Gd)]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-14-0-pe-dtpa-gd]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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